Cas no 1181519-34-5 (N-methyl-2-(methylamino)-N-(1-methylpiperidin-4-yl)acetamide dihydrochloride)

• Product Name: N-methyl-2-(methylamino)-N-(1-methylpiperidin-4-yl)acetamide dihydrochloride
• CAS No: 1181519-34-5
• MF: C₁₀H₂₃Cl₂N₃O
• MW: 272.21512055397
• CID: 4575651
• Update Time: 2025-06-07

N-methyl-2-(methylamino)-N-(1-methylpiperidin-4-yl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(methylamino)-N-(1-methylpiperidin-4-yl)acetamide dihydrochloride

• Inchi： 1S/C10H21N3O.2ClH/c1-11-8-10(14)13(3)9-4-6-12(2)7-5-9;;/h9,11H,4-8H2,1-3H3;2*1H
• InChI Key： YZUDBERWAFFQRV-UHFFFAOYSA-N
• SMILES： C(N(C)C1CCN(C)CC1)(=O)CNC.[H]Cl.[H]Cl

Additional information on N-methyl-2-(methylamino)-N-(1-methylpiperidin-4-yl)acetamide dihydrochloride

Research Briefing on N-methyl-2-(methylamino)-N-(1-methylpiperidin-4-yl)acetamide dihydrochloride (CAS: 1181519-34-5)

N-methyl-2-(methylamino)-N-(1-methylpiperidin-4-yl)acetamide dihydrochloride (CAS: 1181519-34-5) is a chemically synthesized compound that has garnered significant attention in recent pharmacological and biochemical research. This compound, characterized by its piperidine and acetamide structural motifs, has been investigated for its potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders. The dihydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Research indicates that it exhibits high affinity for specific neurotransmitter receptors, including muscarinic and nicotinic acetylcholine receptors, which play critical roles in cognitive and neuromuscular functions. In vitro assays have demonstrated its ability to modulate receptor activity, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its pharmacokinetic properties, including metabolic stability and blood-brain barrier penetration, have been evaluated in preclinical models, with promising results.

One of the key advancements in the study of this compound is its synthesis optimization. Recent publications have detailed improved synthetic routes that yield higher purity and scalability, addressing previous challenges in large-scale production. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure batch-to-batch consistency. These developments are critical for advancing the compound into clinical trials.

In addition to its CNS applications, preliminary data suggest that N-methyl-2-(methylamino)-N-(1-methylpiperidin-4-yl)acetamide dihydrochloride may have utility in other therapeutic areas. For instance, its interaction with ion channels has sparked interest in its potential as an analgesic or anti-inflammatory agent. However, further studies are required to validate these findings and explore the compound's safety profile in vivo.

Despite the promising findings, challenges remain in the development of this compound. Issues such as off-target effects and long-term toxicity need to be thoroughly investigated. Current research efforts are also directed toward identifying suitable formulations and delivery methods to maximize therapeutic efficacy while minimizing adverse effects. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, N-methyl-2-(methylamino)-N-(1-methylpiperidin-4-yl)acetamide dihydrochloride represents a compelling area of research in the field of medicinal chemistry. Its unique pharmacological profile and recent advancements in synthesis and characterization underscore its potential as a therapeutic agent. Continued investigation into its mechanisms of action and clinical applications will be essential to fully realize its benefits. This briefing highlights the current state of knowledge and identifies key areas for future research, providing a valuable resource for professionals in the chemical, biological, and pharmaceutical sciences.